Cas no 94-46-2 (Isopentyl benzoate)

Isopentyl benzoate structure
Isopentyl benzoate structure
Product Name:Isopentyl benzoate
CAS No:94-46-2
MF:C12H16O2
MW:192.254243850708
MDL:MFCD00026515
CID:34748
PubChem ID:87563273
Update Time:2024-03-01

Isopentyl benzoate Chemical and Physical Properties

Names and Identifiers

    • Isopentyl benzoate
    • Benzoic acid isoamyl ester
    • 3-methyl-1-butanol benzoate
    • benzoic acid isopentyl ester
    • Isoamyl Benzoate
    • 3-methylbutyl benzoate
    • Isoamyl-benzoate
    • 3-methyl-1-butano benzoate
    • benzoic acid, isopentyl ester
    • Isopentyl alcohol, benzoate
    • 1-Butanol, 3-methyl-, benzoate
    • 1-(3-Methyl)butyl benzoate
    • 3-Methyl-1-butyl benzoate
    • Benzoic acid, 1-(3-methyl)butyl ester
    • Benzoic acid, 3-methylbutyl ester
    • Isoamyl benzoate (natural)
    • 1-Butanol, 3-methyl-, 1-benzoate
    • FEMA No. 2058
    • Isopentyl alcohol, benzoate (6CI,8CI)
    • 0AY72CK43K
    • benzo
    • 1-Butanol, 3-methyl-, benzoate (9CI)
    • Isopentyl alcohol, benzoate (6CI, 8CI)
    • iso-Amyl benzoate
    • iso-Pentyl benzoate
    • NSC 9284
    • MDL： MFCD00026515
    • Inchi： 1S/C12H16O2/c1-10(2)8-9-14-12(13)11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
    • InChI Key： MLLAPOCBLWUFAP-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC=CC=1)OCCC(C)C
    • BRN： 1946447

Computed Properties

  • Exact Mass: 192.11500
  • Monoisotopic Mass: 192.11503
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26.3
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Colorless to yellowish liquid, with aromas of fruit and Longwu.
  • Density: 0.99 g/mL at 25 °C(lit.)
  • Boiling Point: 262°C(lit.)
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.494(lit.)
  • PSA: 26.30000
  • LogP: 2.88950
  • Solubility: Insoluble in water, miscible with alcohol, ether and other organic solvents. It has great solubility in oil and wax, and can dissolve rosin, glyceryl triacetin ester, coumarin resin, etc. It has little solubility in nitrocellulose, cellulose acetate, shellac, etc. Glycerine alkyd resin is insoluble.
  • Merck: 5113
  • FEMA: 2058 | ISOAMYL BENZOATE

Isopentyl benzoate Security Information

  • Prompt：warning
  • Hazard Statement： H316
  • Warning Statement： P332+P313
  • WGK Germany：2
  • Safety Instruction： S24/25
  • RTECS：DH3078000

Isopentyl benzoate Customs Data

  • HS CODE：2916310090
  • Customs Data：

    China Customs Code:

    2916310090

    Overview:

    2916310090 Other benzoic acids and their salts and esters. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916310090 other benzoic acid and its salts and esters.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Isopentyl benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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abcr
AB137181-25 g
Benzoic acid isoamyl ester, 98%; .
 94-46-2 98%
25g
 €43.60 2023-05-09
abcr
AB137181-500 g
Benzoic acid isoamyl ester, 98%; .
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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 94-46-2 ≥98%
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 ￥508.00 2022-01-10

Isopentyl benzoate Production Method

Production Method 1

58303-59-6 58303-59-6
94-46-2 94-46-2
Reaction Conditions
1.1 Catalysts: 2,4,6-Trimethylpyridine ,  2,2-Bis(tert-butylperoxy)butane ,  tert-Dodecyl mercaptan Solvents: Octane
Reference
Radical-chain redox rearrangement of cyclic benzylidene acetals to benzoate esters in the presence of thiols
Roberts, B. P.; Smits, T. M., Tetrahedron Letters, 2001, 42(1), 137-140

Production Method 2

451-40-1 451-40-1
94-46-2 94-46-2
622-31-1 622-31-1
622-32-2 622-32-2
Reaction Conditions
1.1 Reagents: Potassium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ;  2 min, cooled; 15 min, -78 °C
1.2 30 min, -78 °C; 4 h, -78 °C → 0 °C
Reference
Enolate-Based Regioselective Anti-Beckmann C-C Bond Cleavage of Ketones
Masek, Tomas; Jahn, Ullrich, Journal of Organic Chemistry, 2021, 86(17), 11608-11632

Production Method 3

5205-11-8 5205-11-8
94-46-2 94-46-2
Reaction Conditions
1.1 Reagents: Ethanol ,  Phenylsilane Catalysts: Thiophenol ,  Iron(III) acetylacetonate Solvents: 1-Propanol ;  46 h, 23 °C
Reference
Hydrogenation of Alkenes via Cooperative Hydrogen Atom Transfer
Kattamuri, Padmanabha V. ; West, Julian G., Journal of the American Chemical Society, 2020, 142(45), 19316-19326

Production Method 4

65-85-0 65-85-0
94-46-2 94-46-2
Reaction Conditions
1.1 Reagents: 1H-Imidazolium, 3-[2-[(chloromethylene)methylammonio]ethyl]-1-methyl-, chloride,… Solvents: Dichloromethane ;  10 °C; 45 min, 10 °C
1.2 Solvents: Dichloromethane ;  25 °C; 15 min, 25 °C
Reference
Ionic liquid based Vilsmeier reagent as an efficient reagent for esterification of alcohols and carboxylic acids
Hullio, Ahmed Ali; Mastoi, G. M.; Imran, Hassan, International Journal of Organic Chemistry, 2018, 8(1), 125-134

Production Method 5

65-85-0 65-85-0
94-46-2 94-46-2
Reaction Conditions
1.1 Catalysts: Pyridinium, 1-(phenylmethyl)-, phosphate (1:1) ;  15 min, 80 - 110 °C
Reference
Solvent-free synthesis of benzoic esters and benzyl esters in novel Bronsted acidic ionic liquids under microwave irradiation
Li, Xinzhong; Eli, Wumanjiang; Li, Gang, Catalysis Communications, 2008, 9(13), 2264-2268

Production Method 6

65-85-0 65-85-0
94-46-2 94-46-2
Reaction Conditions
1.1 Catalysts: Titanium sulfate (Ti(SO4)2) ;  3 h, 132 °C
Reference
New green technology: synthesis of isoamyl benzoate catalyzed by titanium sulfate
Deng, Bin; Li, Qiangguo; Hu, Zhengshui, Baoji Wenli Xueyuan Xuebao, 2003, 23(1), 30-32

Production Method 7

98-88-4 98-88-4
94-46-2 94-46-2
Reaction Conditions
1.1 Catalysts: Copper(4+), [1,8,15,22-tetramethyl-29H,31H-tetrapyrido[2,3-b:2′,3′-g:2′′,3′′-l:2… Solvents: Acetonitrile ;  23 h, reflux
Reference
Chemoselective protocol for O-acylation with a new catalyst
Akhlaghinia, Batool; Safaei, Elham; Larki, Paria, Trends in Organic Chemistry, 2010, 14, 93-106

Production Method 8

65-85-0 65-85-0
94-46-2 94-46-2
Reaction Conditions
1.1 Catalysts: 1-Octanesulfonic acid, 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-, ytter… Solvents: Toluene ,  Perfluorodecalin ;  5 min, rt; 6 h, 100 °C; 100 °C → rt
Reference
Polymer-supported ytterbium perfluorooctanesulfonate [Yb(OPf)3]: A recyclable catalyst for organic reactions
Yi, Wen-Bin; Cai, Chun, Journal of Fluorine Chemistry, 2008, 129(6), 524-528

Production Method 9

58303-59-6 58303-59-6
94-46-2 94-46-2
Reaction Conditions
1.1 Reagents: Dimethyl disulfide Solvents: Benzene ;  24 h, rt
Reference
Bis(pentafluorophenyl) disulfide as a hydrogen abstractor and an electron acceptor from the resulting radical intermediate
Tada, Masaru; Katayama, Emi; Sakurai, Naoto; Murofushi, Keita, Tetrahedron Letters, 2004, 45(1), 17-19

Production Method 10

65-85-0 65-85-0
94-46-2 94-46-2
Reaction Conditions
1.1 Catalysts: 1-Octanesulfonic acid, 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-, scand… Solvents: Isoamyl alcohol ,  Perfluorodecalin ;  6 h, 100 °C
Reference
Esterification of fluorous biphasic system catalyzed by rare earth(III) perfluorooctanesulfonates
Yi, Wen-Bin; Cai, Chun, Youji Huaxue, 2005, 25(11), 1434-1436

Production Method 11

65-85-0 65-85-0
94-46-2 94-46-2
Reaction Conditions
Reference
Improved process for synthesizing isoamyl benzoate by direct esterification
Li, Xiuyu; Hua, Yuanyuan; Cao, Ming, Guangzhou Huagong, 2000, 28(4), 4-5

Production Method 12

65-85-0 65-85-0
94-46-2 94-46-2
Reaction Conditions
1.1 Catalysts: Silica ,  Titanium sulfate (Ti(SO4)2) ;  90 min, 140 °C
Reference
Synthesis of isoamyl benzoate catalyzed by Ti(SO4)2/SiO2
Zhang, Fu-juan; Zhang, Hong-yu; Sheng, Shu-ling; Zhang, Xiang-yu, Gongye Cuihua, 2004, 12(11), 24-26

Production Method 13

65-85-0 65-85-0
94-46-2 94-46-2
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Permanganic acid (HMnO4), potassium salt (1:1) Catalysts: Graphite ;  2 h, reflux
Reference
A novel method for the synthesis of carboxylic esters catalyzed by expandable graphite
Zhang, Ying Qun; Wang, Chun; Li, Gui Shen, Chinese Chemical Letters, 2003, 14(1), 17-19

Production Method 14

65-85-0 65-85-0
94-46-2 94-46-2
Reaction Conditions
1.1 Reagents: Water Solvents: Toluene
Reference
Synthesis of isoamyl benzoate catalyzed by tungstosilicic acid
Liu, Xinhe; Wang, Xueqin, Huagong Shikan, 2000, 14(6), 30-32

Production Method 15

65-85-0 65-85-0
94-46-2 94-46-2
Reaction Conditions
1.1 Catalysts: Ammonium ferric sulfate dodecahydrate Solvents: Isoamyl alcohol ;  3 h, reflux
Reference
Preparation of isoamyl benzoate using ammonium ferric sulfate dodecahydrate as a catalyst
Yang, Xiaolin; Li, Yunshan, Huagong Shikan, 2006, 20(4), 40-41

Production Method 16

5205-04-9 5205-04-9
94-46-2 94-46-2
Reaction Conditions
1.1 Reagents: Phenylsilane ,  Triethylsilyl chloride ,  Zinc Catalysts: Cyclopentadienyltitanium trichloride Solvents: 1,4-Dioxane ;  6 h, 60 °C
Reference
Ti-Catalyzed Dehydroxylation of Tertiary Alcohols
Lin, Quan; Tong, Weiqi ; Shu, Xing-Zhong ; Chen, Yunrong, Organic Letters, 2022, 24(46), 8459-8464

Production Method 17

98-88-4 98-88-4
94-46-2 94-46-2
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  0 °C; overnight, rt
1.2 Reagents: Water
Reference
Benzoates as photosensitization catalysts and auxiliaries in efficient, practical, light-powered direct C(sp3)-H fluorinations
Yakubov, Shahboz; Stockerl, Willibald J.; Tian, Xianhai; Shahin, Ahmed; Mandigma, Mark John P.; et al, Chemical Science, 2022, 13(47), 14041-14051

Production Method 18

532-32-1 532-32-1
94-46-2 94-46-2
Reaction Conditions
1.1 Reagents: 1H-Imidazolium, 3-[2-[(chloromethylene)methylammonio]ethyl]-1-methyl-, chloride,… Solvents: Dichloromethane ;  25 °C
1.2 1.2 h, 25 °C
Reference
Ionic Liquid Based Vilsmeier Reagent as a Substitute for Mitsunobu Reagent: Direct Conversion of Alcohols into Different Compounds under Ionic Liquid Conditions
Hullio, Ahmed Ali; Mastoi, G. M., International Journal of Chemistry (Toronto, 2013, 5(3), 57-69

Production Method 19

94-46-2 94-46-2
Reaction Conditions
1.1 Reagents: Diphenylsilane ,  Magnesium chloride Catalysts: 2-(2′-Pyridyl)benzimidazole ,  Zinc ,  Nickel dichloride Solvents: Dimethylacetamide ;  8 h, 60 °C
Reference
Hydrogenation reduction method of tertiary alkyl alcohol in presence of zinc powder/magnesium chloride
, China, , ,

Production Method 20

64548-92-1 64548-92-1
94-46-2 94-46-2
Reaction Conditions
1.1 Solvents: Water ;  15 - 30 min, rt
Reference
N-Benzoyl-4-dimethylaminopyridinium Chloride: A Lewis Base Adduct for Efficient Poly and Monobenzoylation
Shekunti, Ravi Kumar; Tangalipalli, Swathi; Dhonthulachitty, Chiranjeevi; Kothakapu, Sridhar Reddy; Annapurna, Padmavathi Devarakonda; et al, ChemistrySelect, 2022, 7(41),

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Isopentyl benzoate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:94-46-2)Isoamyl benzoate
Order Number:sfd12644
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:94-46-2)苯甲酸异戊酯
Order Number:LE27017630;LE16175
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:01
Price ($):discuss personally
Email:18501500038@163.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:94-46-2)Isoamyl benzoate
sfd12644
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:94-46-2)苯甲酸异戊酯
LE27017630;LE16175
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email